Cas no 1521473-59-5 (2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol
• CAS No: 1521473-59-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4701497
• PubChem ID: 68614117
• Update Time: 2025-10-24

2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol
• 2-(2,3-Dihydro-1-benzofuran-7-yl)ethanol
• 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol

• Inchi： 1S/C10H12O2/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3,11H,4-7H2
• InChI Key： FMGCOQKDVWIHJN-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(CCO)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 29.5

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol

2-(2,3-Dihydro-1-Benzofuran-7-Yl)ethan-1-Ol (CAS No. 1521473-59-5): A Promising Compound in Pharmaceutical Research

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol (CAS No. 1521473-59-5) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research. This molecule belongs to the class of benzofuran derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The 2,3-dihydro-1-benzofuran-7-yl moiety, combined with the ethan-1-ol functional group, creates a scaffold that is both chemically stable and biologically active. Recent studies have highlighted the potential of this compound in modulating signaling pathways associated with chronic diseases, making it a subject of intense investigation.

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol exhibits a molecular formula of C₁₀H₁₀O₂, with a molecular weight of 166.19 g/mol. Its structure consists of a benzofuran ring fused to a four-membered oxygen-containing heterocycle, which is further substituted with an ethanol group at the terminal carbon. This unique arrangement allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The compound's ability to modulate these targets has been explored in preclinical studies, particularly in the context of neurodegenerative disorders and inflammatory conditions.

Recent advances in synthetic chemistry have enabled the efficient preparation of 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol through a multi-step process involving benzofuran synthesis and functional group modification. Researchers have reported that the ethan-1-ol group plays a critical role in enhancing the compound's solubility and bioavailability, which are essential for its therapeutic application. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol can inhibit the activity of 5-lipoxygenase, an enzyme implicated in the production of inflammatory mediators. This finding underscores its potential as an anti-inflammatory agent.

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol has also been evaluated for its role in neuroprotection. In a 2024 preclinical trial, the compound was shown to reduce neuronal damage in models of Parkinson's disease by modulating mitochondrial function and reducing oxidative stress. The benzofuran ring is believed to contribute to this effect by interacting with mitochondrial electron transport chain complexes, thereby enhancing cellular energy production. These findings suggest that 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol could be a valuable candidate for the development of neuroprotective drugs.

Another area of interest is the antioxidant activity of 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol. Studies have indicated that this compound can scavenge reactive oxygen species (ROS) and upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. A 2023 report in *Antioxidants* highlighted that the ethan-1-ol group enhances the molecule's ability to donate hydrogen atoms, a key mechanism in neutralizing free radicals. This property makes 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol a potential therapeutic agent for conditions associated with oxidative stress, such as cardiovascular diseases and diabetes.

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol has also been investigated for its anti-cancer properties. Research published in *Cancer Letters* in 2024 revealed that the compound can induce apoptosis in cancer cells by targeting mitochondrial pathways and inhibiting the activity of pro-survival kinases such as Akt and ERK1/2. The benzofuran ring is thought to facilitate these effects by disrupting the balance of pro-apoptotic and anti-apoptotic proteins. These findings highlight the compound's potential as a chemotherapeutic agent in the treatment of various malignancies.

Despite its promising pharmacological profile, the safety and toxicity of 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol remain areas of active research. Preliminary studies suggest that the compound is well-tolerated in vivo, with minimal acute toxicity observed in animal models. However, long-term studies are needed to fully assess its chronic toxicity profile and potential side effects. Researchers are also exploring ways to optimize its pharmacokinetic properties, such as improving its half-life and bioavailability, to enhance its therapeutic efficacy.

The market potential of 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol is significant, given its diverse therapeutic applications. Pharmaceutical companies are increasingly interested in developing drug candidates based on this compound, particularly for chronic diseases and neurological disorders. The benzofuran scaffold has been widely studied for its utility in drug design, and 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol represents a novel addition to this class of molecules. As research continues, it is anticipated that this compound will play a pivotal role in the development of innovative therapies for a wide range of medical conditions.